Cas no 2171810-01-6 (N-(pyrimidin-2-yl)methoxycarbohydrazide)

• Product Name: N-(pyrimidin-2-yl)methoxycarbohydrazide
• CAS No: 2171810-01-6
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 6003792
• PubChem ID: 154728063
• Update Time: 2025-07-19

N-(pyrimidin-2-yl)methoxycarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-2-yl)methoxycarbohydrazide
• 2171810-01-6
• Methyl 1-(pyrimidin-2-yl)hydrazinecarboxylate
• EN300-1276078

• Inchi： 1S/C6H8N4O2/c1-12-6(11)10(7)5-8-3-2-4-9-5/h2-4H,7H2,1H3
• InChI Key： WKUUCZLKFAOGTK-UHFFFAOYSA-N
• SMILES： O(C)C(N(C1N=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.3Ų

Additional information on N-(pyrimidin-2-yl)methoxycarbohydrazide

Recent Advances in the Study of N-(pyrimidin-2-yl)methoxycarbohydrazide (CAS: 2171810-01-6)

N-(pyrimidin-2-yl)methoxycarbohydrazide (CAS: 2171810-01-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the compound's role in the synthesis of heterocyclic compounds, which are known for their diverse pharmacological activities. Researchers have demonstrated that N-(pyrimidin-2-yl)methoxycarbohydrazide can serve as a versatile building block in the construction of pyrimidine-based scaffolds, which are prevalent in many FDA-approved drugs. Its unique chemical structure allows for modifications that can enhance binding affinity and selectivity toward specific biological targets.

Recent studies have also focused on the compound's potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary in vitro assays have shown that derivatives of N-(pyrimidin-2-yl)methoxycarbohydrazide exhibit inhibitory activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. These findings suggest that further optimization of this compound could lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

In addition to its pharmacological potential, researchers have investigated the compound's stability and pharmacokinetic properties. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolic pathways and degradation products. These studies are essential for understanding the compound's behavior in biological systems and for guiding the design of more stable and bioavailable derivatives.

Despite these promising findings, challenges remain in the development of N-(pyrimidin-2-yl)methoxycarbohydrazide-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and translating the compound's potential into clinically viable treatments.

In conclusion, N-(pyrimidin-2-yl)methoxycarbohydrazide (CAS: 2171810-01-6) represents a promising candidate for drug development, with its versatile chemical structure and demonstrated biological activities. Ongoing research is expected to uncover new applications and optimize its properties for therapeutic use. This brief underscores the importance of continued investment in the study of this compound and its derivatives to unlock its full potential in addressing unmet medical needs.